Cas no 1398507-69-1 ((R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine)

• Product Name: (R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine
• CAS No: 1398507-69-1
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 4823738
• Update Time: 2025-10-31

(R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(6-METHYL-1-PHENYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
• (R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine

• Inchi： 1S/C16H17N3/c1-11-8-9-14-15(10-11)19(16(18-14)12(2)17)13-6-4-3-5-7-13/h3-10,12H,17H2,1-2H3/t12-/m1/s1
• InChI Key： SUVXIQIFHANZHY-GFCCVEGCSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=C(C)C=CC=2N=C1[C@@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8

Additional information on (R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine

Introduction to (R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-yl)ethanamine (CAS No. 1398507-69-1)

(R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-yl)ethanamine, with the CAS number 1398507-69-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of benzo[D]imidazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of benzo[D]imidazole is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery.

The< strong>6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-yl moiety in the name of this compound contributes to its unique chemical and pharmacological properties. The presence of a methyl group at the 6-position and a phenyl group at the 1-position enhances the compound's solubility and binding affinity to biological targets. This structural feature is particularly relevant in the development of drugs that require precise targeting and high affinity.

In recent years, there has been a growing interest in< strong>benzo[D]imidazole derivatives due to their reported activities in various therapeutic areas. These compounds have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The< strong>R-enantiomer of this compound, specifically, has been studied for its potential as a chiral intermediate in drug synthesis. Chiral drugs are essential in modern medicine because they often exhibit different pharmacological properties depending on their stereochemistry.

One of the most compelling aspects of< strong>(R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-yl)ethanamine is its role in the development of novel therapeutic agents. Researchers have been exploring its potential as a lead compound for further optimization. The benzo[D]imidazole core is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The< strong>6-methyl and< strong>1-phenyl substituents further modulate these activities, making this compound an attractive candidate for drug development.

The synthesis of< strong>(R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-yl)ethanamine involves multi-step organic reactions that require precise control over reaction conditions. The stereochemistry of the compound must be carefully maintained throughout the synthesis to ensure the desired enantiomeric purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are often employed to achieve high enantiomeric excesses.

In academic research, this compound has been utilized as a building block for more complex molecules. Its benzo[D]imidazole core can be further functionalized to create novel derivatives with enhanced pharmacological properties. For instance, modifications at the 2-position of the imidazole ring can introduce additional pharmacophores that improve binding affinity and selectivity towards specific biological targets.

The pharmacological profile of< strong>(R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-yl)ethanamine has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. These studies have provided valuable insights into its mechanism of action and therapeutic potential. For example, research has shown that this compound can modulate signaling pathways associated with inflammation and cancer progression.

The< strong>R-enantiomer specifically has been found to exhibit higher potency and selectivity compared to other enantiomers or racemic mixtures. This is due to its optimal interaction with biological targets based on its stereochemical configuration. Such selectivity is crucial for minimizing side effects and improving overall therapeutic efficacy.

In clinical trials, compounds derived from benzo[D]imidazole scaffolds have shown promising results in treating various diseases. While< strong>(R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-yl)ethanamine itself may not be currently in clinical use, its derivatives have been investigated for their potential as therapeutic agents. These studies have laid the groundwork for future clinical trials involving more optimized analogs.

The future prospects for< strong>(R)-1-(6-Methyl-1-phenyl-1H-benzo[D]imidazol-2-ylenthanamine) are promising, particularly in the context of personalized medicine and targeted therapy. Advances in computational chemistry and drug design technologies are enabling researchers to predict and optimize the properties of such compounds more efficiently. This could lead to faster development cycles and more effective treatments for patients.

In conclusion, (R)-1-(6-Methyl-o-neophenyl-o-imidazo[io]-linolein-l-alanine) (CAS No.< strong>1398507-forty-nine-one) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for benzo[D]imidazole derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs.